Cas no 154606-29-8 (2-Chloro-4-3-(trifluoromethyl)phenylbenzonitrile)

2-Chloro-4-[3-(trifluoromethyl)phenyl]benzonitrile is a fluorinated aromatic compound featuring a chloro-substituted benzonitrile core and a trifluoromethylphenyl moiety. Its unique structure imparts distinct electronic and steric properties, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The presence of both chloro and trifluoromethyl groups enhances its reactivity in cross-coupling reactions, while the nitrile functionality offers versatility for further derivatization. This compound exhibits high thermal and chemical stability, ensuring reliable performance in demanding synthetic applications. Its well-defined molecular architecture makes it particularly useful in the development of bioactive molecules, where precise functional group placement is critical. Suitable for research and industrial-scale processes requiring controlled fluorinated building blocks.
2-Chloro-4-3-(trifluoromethyl)phenylbenzonitrile structure
154606-29-8 structure
Product Name:2-Chloro-4-3-(trifluoromethyl)phenylbenzonitrile
CAS No:154606-29-8
MF:C14H7ClF3N
MW:281.660292863846
MDL:MFCD18424188
CID:2779339
PubChem ID:67794149
Update Time:2025-05-20

2-Chloro-4-3-(trifluoromethyl)phenylbenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-4-[3-(trifluoromethyl)phenyl]benzonitrile
    • BS-25564
    • 154606-29-8
    • MFCD18424188
    • SCHEMBL9205171
    • 3-Chloro-3'-(trifluoromethyl)[1,1'-biphenyl]-4-carbonitrile
    • DTXSID10737653
    • OUGRGYSIYSKCNB-UHFFFAOYSA-N
    • 2-Chloro-4-3-(trifluoromethyl)phenylbenzonitrile
    • MDL： MFCD18424188
    • Inchi： 1S/C14H7ClF3N/c15-13-7-10(4-5-11(13)8-19)9-2-1-3-12(6-9)14(16,17)18/h1-7H
    • InChI Key： OUGRGYSIYSKCNB-UHFFFAOYSA-N
    • SMILES： ClC1=C(C#N)C=CC(=C1)C1C=CC=C(C(F)(F)F)C=1

Computed Properties

  • Exact Mass: 281.02200
  • Monoisotopic Mass: 281.0219114Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 359
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • PSA: 23.79000
  • LogP: 4.89748

2-Chloro-4-3-(trifluoromethyl)phenylbenzonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-Chloro-4-3-(trifluoromethyl)phenylbenzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A011006365-250mg
3-Chloro-3'-(trifluoromethyl)biphenyl-4-carbonitrile
 154606-29-8 97%
250mg
 494.40 USD 2021-07-05
Alichem
A011006365-500mg
3-Chloro-3'-(trifluoromethyl)biphenyl-4-carbonitrile
 154606-29-8 97%
500mg
 790.55 USD 2021-07-05
Alichem
A011006365-1g
3-Chloro-3'-(trifluoromethyl)biphenyl-4-carbonitrile
 154606-29-8 97%
1g
 1,475.10 USD 2021-07-05
TRC
C432865-100mg
2-Chloro-4-[3-(trifluoromethyl)phenyl]benzonitrile
 154606-29-8
100mg
 $64.00 2023-05-18
TRC
C432865-250mg
2-Chloro-4-[3-(trifluoromethyl)phenyl]benzonitrile
 154606-29-8
250mg
 $98.00 2023-05-18
TRC
C432865-500mg
2-Chloro-4-[3-(trifluoromethyl)phenyl]benzonitrile
 154606-29-8
500mg
 $150.00 2023-05-18
TRC
C432865-1g
2-Chloro-4-[3-(trifluoromethyl)phenyl]benzonitrile
 154606-29-8
1g
 $207.00 2023-05-18
abcr
AB310635-1 g
2-Chloro-4-[3-(trifluoromethyl)phenyl]benzonitrile, 98%; .
 154606-29-8 98%
1 g
 €246.00 2023-07-19
abcr
AB310635-5 g
2-Chloro-4-[3-(trifluoromethyl)phenyl]benzonitrile, 98%; .
 154606-29-8 98%
5 g
 €654.00 2023-07-19
abcr
AB310635-1g
2-Chloro-4-[3-(trifluoromethyl)phenyl]benzonitrile, 98%; .
 154606-29-8 98%
1g
 €246.00 2025-04-20

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